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Compound of Interest

Compound Name: Barium bromide

Cat. No.: B227244

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling compounds like Barium bromide. This document
provides immediate, essential safety protocols and logistical information for the handling and
disposal of Barium bromide, reinforcing our commitment to being a trusted partner in your
research endeavors.

Personal Protective Equipment (PPE) and Exposure
Limits

When handling Barium bromide, specific personal protective equipment is mandatory to
prevent exposure. The permissible exposure limits for Barium compounds are regulated to

minimize health risks. Below is a summary of the required PPE and relevant occupational
exposure limits.
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PPE | Exposure Limit Specification

Chemical safety goggles or glasses with side-
Eye Protection shields conforming to EN166 or OSHA's 29
CFR 1910.133 standards should be worn.[1][2]

Protective gloves must be worn.[3] It is crucial to
Hand Protection inspect gloves before use and use a proper

removal technique to avoid skin contact.[2]

A complete suit protecting against chemicals or
Skin and Body Protection long-sleeved clothing and a chemical-resistant

apron are recommended.[2][4]

For nuisance exposures, a P95 (US) or P1 (EU
EN 143) particle respirator is recommended. For

Respiratory Protection higher-level protection, a type OV/AG/P99 (US)
or ABEK-P2 (EU EN 143) respirator cartridge
should be used.[2]

ACGIH TLV (as Ba) 0.5 mg/m3 TWA[1][4]
OSHA PEL (as Ba) 0.5 mg/m3 TWA[1][4]
NIOSH IDLH (as Ba) 50 mg/m3

Experimental Protocol: Safe Handling of Barium
Bromide

Adherence to a strict protocol is critical to ensure safety during the handling and use of Barium
bromide.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area.[1][2] The use of a chemical fume hood is
strongly recommended.

o Locate the nearest eyewash station and safety shower and verify they are operational.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://archpdfs.lps.org/Chemicals/BariumBromide.pdf
https://www.chemicalbook.com/msds/barium-bromide.pdf
https://www.fishersci.de/store/msds?partNumber=15229826&countryCode=DE&language=en
https://www.chemicalbook.com/msds/barium-bromide.pdf
https://www.chemicalbook.com/msds/barium-bromide.pdf
https://www.spectrumchemical.com/media/sds/B1990_AGHS.pdf
https://www.chemicalbook.com/msds/barium-bromide.pdf
https://archpdfs.lps.org/Chemicals/BariumBromide.pdf
https://www.spectrumchemical.com/media/sds/B1990_AGHS.pdf
https://archpdfs.lps.org/Chemicals/BariumBromide.pdf
https://www.spectrumchemical.com/media/sds/B1990_AGHS.pdf
https://www.benchchem.com/product/b227244?utm_src=pdf-body
https://www.benchchem.com/product/b227244?utm_src=pdf-body
https://www.benchchem.com/product/b227244?utm_src=pdf-body
https://www.benchchem.com/product/b227244?utm_src=pdf-body
https://archpdfs.lps.org/Chemicals/BariumBromide.pdf
https://www.chemicalbook.com/msds/barium-bromide.pdf
https://archpdfs.lps.org/Chemicals/BariumBromide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Keep Barium bromide away from incompatible materials such as acids and strong oxidizing
agents.[1][3]

. Handling Procedure:

Wear all required personal protective equipment as specified in the table above.

Avoid the formation of dust during handling.[2]

Do not eat, drink, or smoke in the area where Barium bromide is handled or stored.[2][5]

Wash hands thoroughly after handling the compound.[2]

. Storage:

Store in a cool, dry, and well-ventilated place.[2][4]

Keep the container tightly closed to prevent moisture absorption as Barium bromide is
hygroscopic.[2][3]

Store away from incompatible materials.[4]

. Spills and First Aid:

Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, sweep up the spilled
solid and place it into a suitable, closed container for disposal.[1][2] Avoid generating dust.
Do not let the product enter drains.[2]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[1][3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Seek medical attention if irritation persists.[2][3]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[1][3]
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Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as a
hazardous waste and consult local, regional, and national regulations for proper disposal.[1]
Barium compounds are generally considered hazardous waste.[6]

» Dispose of Barium bromide waste in a designated, labeled, and suitable container.
¢ Do not dispose of Barium bromide down the drain or in regular trash.[6][7]

o Contact your institution's environmental health and safety (EHS) office for specific disposal

procedures.

Workflow for Safe Handling and Emergency
Response

The following diagram outlines the logical workflow for safely handling Barium bromide and
the appropriate response in case of an emergency.
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Caption: Workflow for handling Barium bromide and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b227244?utm_src=pdf-custom-synthesis
https://archpdfs.lps.org/Chemicals/BariumBromide.pdf
https://www.chemicalbook.com/msds/barium-bromide.pdf
https://www.fishersci.de/store/msds?partNumber=15229826&countryCode=DE&language=en
https://www.spectrumchemical.com/media/sds/B1990_AGHS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-BARIUM-BROMIDE-CASNO-7791-28-01650-EN.aspx
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://1sthcc.com/can-i-pour-barium-down-the-drain/
https://www.benchchem.com/product/b227244#personal-protective-equipment-for-handling-barium-bromide
https://www.benchchem.com/product/b227244#personal-protective-equipment-for-handling-barium-bromide
https://www.benchchem.com/product/b227244#personal-protective-equipment-for-handling-barium-bromide
https://www.benchchem.com/product/b227244#personal-protective-equipment-for-handling-barium-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b227244?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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